Cas no 1789194-41-7 (2-(2-(Trifluoromethyl)phenyl)-2,3-dihydroquinolin-4(1H)-one)

• Product Name: 2-(2-(Trifluoromethyl)phenyl)-2,3-dihydroquinolin-4(1H)-one
• CAS No: 1789194-41-7
• MF: C₁₆H₁₂F₃NO
• MW: 291.26779460907
• CID: 4821805
• Update Time: 2025-07-15

2-(2-(Trifluoromethyl)phenyl)-2,3-dihydroquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-(TRIFLUOROMETHYL)PHENYL)-2,3-DIHYDROQUINOLIN-4(1H)-ONE
• 2-(2-Trifluoromethyl-phenyl)-2,3-dihydro-1H-quinolin-4-one
• 2-(2-(Trifluoromethyl)phenyl)-2,3-dihydroquinolin-4(1H)-one

• Inchi： 1S/C16H12F3NO/c17-16(18,19)12-7-3-1-5-10(12)14-9-15(21)11-6-2-4-8-13(11)20-14/h1-8,14,20H,9H2
• InChI Key： TXMXXCKHPPCYKS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1CC(C2C=CC=CC=2N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 396
• XLogP3: 3.8
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(2-(Trifluoromethyl)phenyl)-2,3-dihydroquinolin-4(1H)-one

Introduction to 2-(2-(Trifluoromethyl)phenyl)-2,3-dihydroquinolin-4(1H)-one (CAS No. 1789194-41-7)

2-(2-(Trifluoromethyl)phenyl)-2,3-dihydroquinolin-4(1H)-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile biological activities. This heterocyclic compound belongs to the quinoline derivatives family, a class of molecules widely recognized for their pharmacological properties. The presence of a trifluoromethyl group in its aromatic ring and the dihydroquinolin-4(1H)-one scaffold contribute to its unique chemical and biological profile, making it a subject of intense research interest.

The compound's molecular formula is C₁₆H₁₁F₃NO₂, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The trifluoromethyl substituent (–CF₃) is particularly noteworthy due to its ability to modulate metabolic stability and binding affinity in drug candidates. This group often enhances lipophilicity while influencing electronic properties, making it a staple in medicinal chemistry for optimizing pharmacokinetic profiles.

From a structural perspective, 2-(2-(Trifluoromethyl)phenyl)-2,3-dihydroquinolin-4(1H)-one exhibits a fused bicyclic system consisting of a benzene ring linked to a dihydroquinoline core. The dihydroquinolin-4(1H)-one moiety is known for its role in various bioactive molecules, including antimalarial and anticancer agents. The integration of these structural elements imparts distinct reactivity and functionality, enabling diverse interactions with biological targets.

In recent years, this compound has garnered attention in academic and industrial research due to its potential applications in drug discovery. Its scaffold has been explored as a candidate for inhibiting enzymes involved in inflammatory pathways, such as COX-2 and LOX. Additionally, modifications to the trifluoromethyl group have been investigated to enhance binding specificity against protein targets relevant to neurological disorders.

One of the most compelling aspects of 2-(2-(Trifluoromethyl)phenyl)-2,3-dihydroquinolin-4(1H)-one is its versatility in synthetic chemistry. Researchers have leveraged its framework to develop libraries of derivatives with tailored properties for high-throughput screening (HTS). The compound's reactivity allows for facile functionalization at multiple sites, including the quinoline nitrogen and the aromatic ring adjacent to the trifluoromethyl group. Such modifications have led to novel analogs exhibiting improved pharmacological activity and reduced toxicity.

Current research trends highlight the compound's role in addressing unmet medical needs. For instance, studies have demonstrated its potential as an intermediate in synthesizing kinase inhibitors targeting aberrant signaling pathways in cancer. The trifluoromethyl group's electron-withdrawing nature enhances interactions with aromatic residues in protein active sites, improving drug efficacy. Furthermore, computational modeling has been employed to predict binding affinities and optimize lead structures derived from this scaffold.

The synthesis of 2-(2-(Trifluoromethyl)phenyl)-2,3-dihydroquinolin-4(1H)-one involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include Friedel-Crafts acylation followed by cyclization reactions to construct the dihydroquinoline core. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been utilized to introduce the trifluoromethyl group efficiently. These synthetic strategies underscore the compound's accessibility for further derivatization and application in medicinal chemistry.

Evaluation of biological activity has revealed promising results in preclinical models. In vitro assays have shown that derivatives of this compound exhibit inhibitory effects on enzymes linked to pain modulation and neuroprotection. The dihydroquinolin-4(1H)-one moiety interacts with heme groups in certain enzymes, providing a rational basis for developing therapeutics targeting oxidative stress-related diseases. Preclinical studies further indicate potential benefits in conditions such as neurodegeneration and chronic inflammation.

The pharmacokinetic profile of 2-(2-(Trifluoromethyl)phenyl)-2,3-dihydroquinolin-4(1H)-one has been scrutinized through xenograft models and metabolic studies. The presence of the trifluoromethyl group contributes to favorable solubility-lipophilicity balance (SLB), enhancing oral bioavailability while minimizing off-target effects. Pharmacokinetic modeling has guided optimization efforts toward improving tissue distribution and reducing clearance rates via metabolic stability enhancements.

Future directions in research focus on expanding synthetic routes and exploring novel derivatives using machine learning-assisted design principles. Predictive modeling tools are being employed to identify structural features that enhance binding affinity against disease-relevant targets. Collaborative efforts between academia and industry aim to accelerate translation from benchside discoveries to clinical candidates derived from this promising scaffold.

In conclusion, 2-(2-(Trifluoromethyl)phenyl)-2,3-dihydroquinolin-4(1H)-one (CAS No. 1789194-41-7) represents a compelling example of how structural innovation can yield bioactive molecules with therapeutic potential. Its unique combination of functional groups—particularly the trifluoromethyl substituent—makes it a valuable building block for drug discovery programs targeting diverse diseases. As research progresses，this compound continues to inspire new synthetic strategies and pharmacological investigations，underscoring its significance in modern medicinal chemistry。